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Compound of Interest

Compound Name:
5-Bromo-6-

(cyclopropylmethoxy)nicotinic acid

CAS No.: 912454-38-7

Cat. No.: B1345792

Get Quote

Part 1: Executive Summary & Immediate Action
Card
Status:Critical Safety Protocol Scope: This guide mandates the containment, segregation, and

destruction of 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid (CAS 912454-38-7).[1]

The Core Directive: Unlike standard organic acids, this compound is halogenated.[1] It must

never be treated as general organic waste or flushed down the drain.[1] The presence of the

bromine atom requires high-temperature incineration with specific scrubbing capabilities to

prevent the formation of brominated dioxins or damage to catalytic oxidizers in standard waste

streams.

🚨 Emergency Response: Spills & Exposure
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Scenario Immediate Action Protocol

Skin Contact

Wash immediately with soap and water for 15

minutes.[2][3][4] Remove contaminated clothing

to prevent dermal absorption.

Eye Contact

Rinse cautiously with water for 15 minutes.[2][3]

[4][5] Remove contact lenses if present.[2][3][4]

[6] Seek medical attention immediately (Irritant

Category 2).

Inhalation

Evacuate to fresh air.[2][3][4][6] If breathing is

difficult, administer oxygen (requires trained

personnel).[1]

Minor Spill (<5g)

Isolate area. Wear nitrile gloves and N95 mask.

Cover with dry absorbent pads or wet-sweep to

avoid dust generation.

Major Spill (>5g)

Evacuate lab. Contact EHS immediately. Do not

attempt cleanup without full PPE (Tyvek suit,

respirator).[1]

Part 2: Chemical Hazard Profile & Waste
Characterization
To dispose of this material safely, you must understand its "Waste DNA."[1] This section

defines the chemical properties that dictate the disposal route.

Chemical Identity[8][9]
Compound: 5-Bromo-6-(cyclopropylmethoxy)nicotinic acid[1][7][8][9]

CAS Number: 912454-38-7 (or related derivatives)[7]

Molecular Formula: C₁₀H₁₀BrNO₃

Functional Groups: Pyridine ring, Carboxylic acid, Cyclopropyl ether, Aryl Bromide.[1]
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Hazard Classification (GHS)[7]
H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[2][3][4][6]

H335: May cause respiratory irritation.[2][4][6]

H402/H412: Harmful to aquatic life with long-lasting effects (Typical of halogenated

pyridines).

The "Halogen Rule" (Scientific Rationale)
Standard organic waste is often used as "fuel blending" for cement kilns. However, brominated

compounds act as flame retardants, reducing combustion efficiency, and can form corrosive

hydrogen bromide (HBr) gas upon combustion.[1] Therefore, this waste must be tagged

specifically as "Halogenated Organic Waste" to ensure it is routed to an incinerator equipped

with an alkaline scrubber.[1]

Part 3: Waste Segregation Logic (The Self-Validating
System)
Do not guess. Follow this logic gate to determine the physical waste stream.
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Figure 1: Decision Matrix for Waste Segregation. This logic ensures the bromine atom is

accounted for in the final destruction method.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired inventory, surplus powder, or failed reaction solids.[1]

Primary Containment: Place the solid material into a clear, sealable polyethylene bag or a

screw-top glass jar.
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Labeling: Affix a hazardous waste label immediately.

Constituents: "5-Bromo-6-(cyclopropylmethoxy)nicotinic acid"[1][7][8][9]

Hazard Checkbox: Check "Toxic" and "Irritant".

Critical Tag: Write "CONTAINS HALOGENS" clearly on the label.

Secondary Containment: Place the primary container into the lab's designated "Solid

Hazardous Waste" drum.

Disposal Path: This stream is sent for High-Temperature Incineration (approx. 1100°C) with

gas scrubbing.

Protocol B: Liquid Waste (Mother Liquors/Rinsates)
Applicability: Reaction mixtures, HPLC waste, or glassware rinses containing organic solvents.

[1]

Segregation: Do not mix with "Non-Halogenated" solvents (like pure Acetone or Ethanol

waste) if possible, as this downgrades the entire container to "Halogenated."[1]

Container: Use a High-Density Polyethylene (HDPE) or glass carboy.

pH Check: If the solution is acidic (due to the nicotinic acid moiety), ensure the waste

container is compatible (glass is preferred over metal).[1]

Labeling:

List all solvents (e.g., "Methanol 90%, DMSO 9%").

List the active ingredient: "5-Bromo-6-(cyclopropylmethoxy)nicotinic acid <1%".

Tag: "Halogenated Solvent Waste".

Protocol C: Contaminated Debris
Applicability: Gloves, weigh boats, pipette tips, and paper towels used during handling.[1]
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Collection: Collect in a dedicated "Chemically Contaminated Debris" bin (usually a yellow or

white bucket with a liner).

Exclusion: Do NOT place sharps (needles) in this bin. Sharps go to a rigid sharps container.

Disposal: Seal the liner when 3/4 full. This waste is typically incinerated or macro-

encapsulated for hazardous landfill.

Part 5: Spill Response Mechanism
In the event of a containment breach, follow this linear workflow to minimize exposure and

environmental impact.

1. Assess Volume & Hazard
(Is it safe to intervene?)

2. Don PPE
(Gloves, Goggles, Lab Coat)Yes

6. Report & Restock
No (Major Spill)

3. Containment
(Circle spill with absorbent socks)

4. Cleanup
(Wet sweep or absorb)

5. Decontamination
(Soap/Water wash of surface)

Click to download full resolution via product page

Figure 2: Operational workflow for minor spill management.

Part 6: Regulatory Compliance & Documentation
As a researcher, you are the "Generator" in the Cradle-to-Grave cycle.[1]

US EPA Classification:

While not explicitly P-listed or U-listed by specific CAS number, this compound falls under

Process Waste definitions.[1]

If mixed with spent halogenated solvents (e.g., Methylene Chloride), it adopts F-List codes

(F001/F002) [1].[1]

If disposed of as a pure solid, it is a Characteristic Waste if it exhibits toxicity, but is

generally managed as Non-RCRA Regulated Chemical Waste that must be incinerated

due to best practices for brominated organics [2].[1]
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Documentation:

Maintain a log of the approximate mass disposed of in your satellite accumulation area.

Ensure the Safety Data Sheet (SDS) is accessible to waste handlers [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-bromo-6-cyclopropylmethoxy-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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